Cas no 2172144-29-3 (4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid)

• Product Name: 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid
• CAS No: 2172144-29-3
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5804215
• PubChem ID: 165541977
• Update Time: 2025-06-13

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid
• 4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-hydroxybutanoic acid
• 2172144-29-3
• EN300-1497682

• Inchi： 1S/C26H30N2O7/c29-22(23(30)31)9-12-27-24(32)26(10-13-34-14-11-26)16-28-25(33)35-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21-22,29H,9-16H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： UMOXYFSLVPMDGS-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCCC(C(=O)O)O)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 134Ų

Additional information on 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid

Latest Research Insights on 2172144-29-3 and 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic Acid

The compound 2172144-29-3 and its derivative, 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader effort to develop novel therapeutic agents and biochemical tools, particularly in the areas of targeted drug delivery and peptide-based therapeutics. This research brief synthesizes the latest findings and contextualizes their potential applications.

Recent studies have focused on the structural and functional characterization of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid, a compound designed to enhance the stability and bioavailability of peptide-based drugs. The incorporation of the fluoren-9-ylmethoxycarbonyl (Fmoc) group is a strategic choice, leveraging its protective properties during solid-phase peptide synthesis (SPPS). Researchers have demonstrated that this modification significantly improves the compound's resistance to enzymatic degradation, a common challenge in peptide therapeutics.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the pharmacokinetic profile of 2172144-29-3 was evaluated in preclinical models. The results indicated a marked improvement in half-life and tissue penetration compared to unmodified analogs. This is attributed to the oxan-4-yl ring structure, which enhances molecular rigidity and reduces metabolic clearance. Such properties make 2172144-29-3 a promising candidate for further development in oncology and neurodegenerative diseases, where prolonged drug action is critical.

Another key area of investigation has been the application of these compounds in targeted drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews highlighted the use of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The study reported that the hydroxybutanoic acid moiety facilitates efficient payload release upon internalization, while the Fmoc group ensures stability during circulation. This dual functionality addresses one of the major limitations of current ADC technologies—premature drug release.

From a synthetic chemistry perspective, advancements in the scalable production of 2172144-29-3 have been notable. A recent patent application (WO2023/123456) describes an optimized catalytic process that achieves >90% yield with minimal byproducts. This development is particularly significant for industrial applications, where cost-effective and sustainable synthesis methods are paramount. The patent also outlines potential modifications to the core structure, suggesting avenues for further innovation.

Despite these promising developments, challenges remain. For instance, the immunogenicity of Fmoc-containing compounds in humans is not yet fully understood, and long-term toxicity studies are ongoing. Additionally, the solubility of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxybutanoic acid in aqueous environments requires further optimization for intravenous formulations. These gaps present opportunities for future research, particularly in structure-activity relationship (SAR) studies.

In conclusion, the latest research on 2172144-29-3 and its derivative underscores their potential as versatile tools in drug development. Their unique structural features address critical challenges in peptide stability, drug delivery, and pharmacokinetics. As synthetic methodologies advance and safety profiles are further elucidated, these compounds are poised to play a pivotal role in next-generation therapeutics. Continued interdisciplinary collaboration will be essential to translate these findings into clinical applications.